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Compound of Interest

[2,2"-Bipyridine]-5,5"-
dicarbaldehyde

cat. No.: B1283768

Compound Name:

An In-depth Technical Guide to [2,2'-Bipyridine]-5,5'-dicarbaldehyde (CAS Number: 135822-
72-9)

This technical guide provides a comprehensive overview of [2,2'-Bipyridine]-5,5'-
dicarbaldehyde, a key building block in supramolecular chemistry and materials science. It is
intended for researchers, scientists, and professionals in drug development and related fields.

Chemical Identity and Properties

[2,2'-Bipyridine]-5,5'-dicarbaldehyde is a symmetrical organic compound featuring a 2,2'-
bipyridine core functionalized with aldehyde groups at the 5 and 5' positions.[1] Its rigid and
chelating nature makes it a valuable ligand in coordination chemistry and a versatile precursor
for the synthesis of complex organic structures.

Table 1: Physicochemical Properties
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Property Value Reference(s)
CAS Number 135822-72-9 [2]

Molecular Formula C12HsN202 [2][3]
Molecular Weight 212.20 g/mol [1]
Appearance Off-white to light yellow solid [4]

Melting Point 227-229 °C [4]

Boiling Point (Predicted) 423.4+45.0 °C [4]

Density (Predicted) 1.289 + 0.06 g/cm3 [3]

pKa (Predicted) 2.16 £0.32 [4]

Room temperature, under inert
Storage Conditions gas (Nitrogen or Argon) at 2- [4]
8°C

O=Cclccc(ncl)-
SMILES [2]
clccc(C=0)cnl

SUQGULAGAKSTIB-
InChlKey [4]
UHFFFAOYSA-N

Synthesis

Several synthetic routes to [2,2'-Bipyridine]-5,5'-dicarbaldehyde have been reported. The
most common starting material is 5,5'-dimethyl-2,2'-bipyridine.

Two-Step Synthesis from 5,5'-Dimethyl-2,2'-bipyridine

A widely cited method involves a two-step process: enamination of 5,5'-dimethyl-2,2'-bipyridine
followed by oxidative cleavage.[5][6]

Experimental Protocol:

Step 1: Enamination of 5,5'-dimethyl-2,2'-bipyridine
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* Reagents: 5,5'-dimethyl-2,2'-bipyridine, Bredereck's reagent (tert-
Butoxybis(dimethylamino)methane).

e Procedure: A solution of 5,5'-dimethyl-2,2'-bipyridine and Bredereck's reagent is heated. The
reaction progress is monitored by thin-layer chromatography. Upon completion, the excess
reagent and solvent are removed under reduced pressure to yield the bis(enamine)

intermediate.
Step 2: Oxidative Cleavage of the Enamine
» Reagents: The bis(enamine) intermediate from Step 1, sodium periodate (NalOa).

e Procedure: The crude bis(enamine) is dissolved in a suitable solvent (e.g., a mixture of
tetrahydrofuran and water). An aqueous solution of sodium periodate is added dropwise to
the reaction mixture at a controlled temperature. The reaction is stirred for several hours.
The resulting product, [2,2'-Bipyridine]-5,5'-dicarbaldehyde, is then extracted, purified by
column chromatography, and recrystallized to yield the final product.

( ) (Bredereck's Reageng

namination
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Synthesis of [2,2'-Bipyridine]-5,5'-dicarbaldehyde.

Applications
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[2,2'-Bipyridine]-5,5'-dicarbaldehyde is a versatile building block with applications in several
areas of chemical science.

Coordination Chemistry and Catalysis

The bipyridine moiety acts as an excellent chelating ligand for a wide range of metal ions. The
resulting metal complexes have been investigated for their catalytic activities in various organic
transformations.

Materials Science: MOFs and COFs

A primary application of this compound is in the synthesis of porous crystalline materials such
as Metal-Organic Frameworks (MOFs) and Covalent Organic Frameworks (COFs).[7] The
aldehyde functional groups can undergo condensation reactions with amines to form stable
imine linkages, leading to the formation of extended, porous networks. These materials have
potential applications in gas storage, separation, and catalysis.

Experimental Protocol: Synthesis of a Covalent Organic Framework (COF)

e Reagents: [2,2'-Bipyridine]-5,5'-dicarbaldehyde, 4,4',4",4™-(Pyrene-1,3,6,8-
tetrayl)tetraaniline (PyTTA), a mixture of solvents (e.g., mesitylene, dioxane, and n-butanol),
and an acidic catalyst (e.g., agueous acetic acid).

e Procedure: [2,2'-Bipyridine]-5,5'-dicarbaldehyde and PyTTA are placed in a Pyrex tube.
The solvent mixture and the catalyst are added. The tube is flash-frozen in liquid nitrogen,
evacuated, and flame-sealed. The sealed tube is then heated in an oven at a specific
temperature (e.g., 120 °C) for several days. After cooling, the solid product is collected by
filtration, washed with anhydrous acetone and tetrahydrofuran, and dried under vacuum to
yield the COF.
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Formation of a Covalent Organic Framework (COF).

Potential Biological Activity

Some studies have suggested that [2,2'-Bipyridine]-5,5'-dicarbaldehyde and its derivatives
may possess biological activities, including antibacterial and antitumor properties. However,
this area of research is less developed compared to its applications in materials science.

Spectral Data

The characterization of [2,2'-Bipyridine]-5,5'-dicarbaldehyde is typically performed using

standard spectroscopic techniques.

Table 2: Spectral Data
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. Key Features and
Technique . Reference(s)
Assighments

Signals corresponding to the
aromatic protons and the
aldehyde protons are

1H NMR [8]
expected. Due to the symmetry
of the molecule, a relatively

simple spectrum is anticipated.

Resonances for the aromatic
carbons and a characteristic

13C NMR downfield signal for the [9]
aldehyde carbonyl carbon are

expected.

A strong absorption band
characteristic of the C=0

FT-IR stretching vibration of the [9]
aldehyde group is a key
feature.

The molecular ion peak
corresponding to the exact

Mass Spectrometry ] [8][10]
mass of the compound is

observed.

Note: While the techniques listed are standard for characterization, detailed spectral data with
complete peak assignments for [2,2'-Bipyridine]-5,5'-dicarbaldehyde are not consistently
available in the public domain and may require access to specialized chemical databases or
primary research articles.

Safety and Handling

[2,2'-Bipyridine]-5,5'-dicarbaldehyde should be handled with appropriate safety precautions
in a laboratory setting.

Table 3: Safety Information
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Hazard Statement Precautionary Statement Reference(s)

o P264: Wash skin thoroughly
H315: Causes skin irritation ] [11]
after handling.

_ P280: Wear protective
H319: Causes serious eye )
L gloves/eye protection/face [11]
irritation _
protection.

P302 + P352: IF ON SKIN:
Wash with plenty of soap and [11]

water.

P305 + P351 + P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if 1]
present and easy to do.

Continue rinsing.

P332 + P313: If skin irritation
occurs: Get medical [11]

advice/attention.

P337 + P313: If eye irritation
persists: Get medical [11]

advice/attention.

It is recommended to consult the Safety Data Sheet (SDS) from the supplier for complete and
up-to-date safety and handling information.

Conclusion

[2,2'-Bipyridine]-5,5'-dicarbaldehyde is a valuable and versatile chemical compound with
significant applications in the synthesis of advanced materials, particularly Metal-Organic
Frameworks and Covalent Organic Frameworks. Its well-defined structure and reactivity make
it a key component for the design and construction of functional supramolecular assemblies.
Further research into its potential biological activities may open up new avenues for its
application in medicinal chemistry and drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1283768?utm_src=pdf-custom-synthesis
https://www.chemscene.com/135822-72-9.html
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/aldehydes/mm135822729
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/aldehydes/mm135822729
https://www.chembk.com/en/chem/2,2'-Bipyridine-5,5'-dicarboxaldehyde
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3347438.htm
https://www.researchgate.net/publication/5819308_New_Synthetic_Path_to_22'-Bipyridine-55'-dicarbaldehyde_and_Its_Use_in_the_33_Cyclocondensation_with_trans-12-Diaminocyclohexane
https://www.researchgate.net/post/How_Can_I_synthesize_5_5-dicarbaldehyde-2_2-bipyridine_from_5_5-dimethyl-2_2-bipyridine_in_one_step_reaction
https://www.chemicalbook.com/article/2-2-bipyridyl-5-5-dialdehyde-properties-synthesis-and-safety.htm
https://www.chemicalbook.com/article/2-2-bipyridyl-5-5-dialdehyde-properties-synthesis-and-safety.htm
https://www.ambeed.com/products/135822-72-9.html
https://www.ambeed.com/products/135822-72-9.html
https://www.researchgate.net/figure/a-FT-IR-spectra-of-2-2-bipyridyl-5-5-dialdehyde-Zn-TAPP-and-PB-COF-b-Solid-state_fig1_380491960
https://www.bldpharm.com/products/135822-72-9.html
https://www.tcichemicals.com/US/en/p/B6576
https://www.benchchem.com/product/b1283768#2-2-bipyridine-5-5-dicarbaldehyde-cas-number-135822-72-9
https://www.benchchem.com/product/b1283768#2-2-bipyridine-5-5-dicarbaldehyde-cas-number-135822-72-9
https://www.benchchem.com/product/b1283768#2-2-bipyridine-5-5-dicarbaldehyde-cas-number-135822-72-9
https://www.benchchem.com/product/b1283768#2-2-bipyridine-5-5-dicarbaldehyde-cas-number-135822-72-9
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1283768?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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